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Compound of Interest

Compound Name: Potassium laurate

Cat. No.: B158881 Get Quote

An In-depth Technical Guide to Potassium Laurate for Researchers and Drug Development

Professionals

This guide provides a comprehensive overview of potassium laurate, a compound of

significant interest in various scientific and industrial fields, including pharmaceuticals.

Chemical Identity and Structure
Potassium laurate is the potassium salt of lauric acid, a saturated fatty acid with a 12-carbon

chain.[1] Its amphiphilic nature, possessing both a hydrophilic carboxylate head and a

hydrophobic hydrocarbon tail, underpins its utility as a surfactant and emulsifier.[2]

IUPAC Name: Potassium dodecanoate[3]

Synonyms: Lauric acid, potassium salt; Dodecanoic acid, potassium salt[1][3]

Chemical Formula: C₁₂H₂₃KO₂[4][5]

Below is a diagram representing the chemical structure of potassium laurate.
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Caption: Chemical structure of potassium laurate.
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Physicochemical Properties
A summary of the key physicochemical properties of potassium laurate is presented in the

table below. These properties are crucial for its application in various formulations.

Property Value Reference

Molecular Weight 238.41 g/mol [3][5]

Appearance
White or off-white powder or

crystalline solid; light-tan paste
[4][5][6]

Melting Point 43.8 °C [5]

Boiling Point 296.1 °C [5]

Solubility Soluble in water and alcohol [4][5][6]

CAS Number 10124-65-9 [4]

pH
Approximately 9-10 in aqueous

solution
[4]

Experimental Protocols
Synthesis of Potassium Laurate
Potassium laurate is typically synthesized via a neutralization reaction between lauric acid

and potassium hydroxide.[2][5]

Workflow for the Synthesis of Potassium Laurate:
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Caption: Workflow for the synthesis of potassium laurate.

Detailed Methodology:

Dissolve 14.4 g of lauric acid in 100 mL of deionized water.[7]

Add 17.6 g of potassium hydroxide to the solution and stir until it is fully dissolved.[7]
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Heat the resulting mixture to a temperature between 80-85°C for a duration of 4-6 hours.[7]

After the heating phase, allow the mixture to cool down.[7]

To induce the precipitation of potassium laurate, add more deionized water.[7]

Application in Decellularization for Tissue Engineering
Potassium laurate has been investigated as an alternative to harsher detergents like sodium

dodecyl sulfate (SDS) in the decellularization of tissues, such as lungs, for bioengineering

applications.[7] Its use has been shown to better preserve the microarchitecture of the

extracellular matrix (ECM).[7]

Experimental Considerations:

Concentration: The concentration of potassium laurate is a critical parameter that needs to

be optimized for different tissue types to achieve efficient decellularization while minimizing

ECM damage.

Perfusion/Agitation: The method of delivery of the potassium laurate solution to the tissue

(e.g., perfusion for whole organs or agitation for smaller tissue samples) influences the

efficiency of cell removal.

Washing Steps: Thorough washing steps after decellularization are essential to remove

residual potassium laurate and cellular debris, which could otherwise elicit an inflammatory

response upon implantation.

Applications in Drug Development
The properties of potassium laurate make it a valuable excipient in pharmaceutical

formulations.

Emulsifying Agent: It is used to form and stabilize emulsions, which are mixtures of

immiscible liquids like oil and water. This is particularly useful for the formulation of creams,

lotions, and some oral and parenteral drug delivery systems.[1][2]

Surfactant: As a surfactant, it lowers the surface tension between different phases, which can

enhance the wetting of solid drug particles and improve their dissolution rate.[2]
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Antimicrobial Activity: Lauric acid and its salts, including potassium laurate, exhibit

antimicrobial properties.[2] This intrinsic activity can be beneficial in certain topical and oral

formulations to prevent microbial growth. The proposed mechanism involves the disruption of

microbial cell membranes.[7]

Stabilizer in Nanoemulsions: Research is exploring the role of potassium laurate in

stabilizing nanoemulsions for drug delivery.[2] The small droplet size of nanoemulsions can

improve the bioavailability of poorly water-soluble drugs.

Safety and Regulatory Information
Potassium laurate is generally considered safe for use in cosmetic and personal care

products at typical concentrations.[4] However, it can cause skin irritation in some individuals,

particularly at high concentrations.[4] For pharmaceutical applications, the appropriate

regulatory guidelines for excipients must be followed to ensure patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158881#potassium-laurate-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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